Cas no 1806829-49-1 (2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806829-49-1
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4853225
• Update Time: 2025-06-11

2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-4-2-3(8)7(11)12-5(4)6(9)10/h2,6H,1H3,(H2,11,12)
• InChI Key： IOCWZZJEEQZTKG-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine

Research Brief on 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806829-49-1)

2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806829-49-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, difluoromethyl, and methoxy substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, agrochemical development, and as a building block for more complex heterocyclic compounds.

Recent research has focused on the synthesis and functionalization of 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine to enhance its reactivity and applicability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a precursor in the development of novel kinase inhibitors, which are critical for targeting cancer pathways. The difluoromethyl group, in particular, has been highlighted for its ability to improve metabolic stability and bioavailability, making it a valuable moiety in drug design.

In addition to its pharmaceutical applications, this compound has also been investigated in agrochemical research. A 2022 study in Pest Management Science reported its incorporation into next-generation herbicides, where its structural features contribute to selective weed control with minimal environmental impact. The chloro and methoxy groups were found to enhance binding affinity to target enzymes in weeds, while the difluoromethyl group improved soil persistence.

From a synthetic chemistry perspective, advancements in catalytic methods have enabled more efficient production of 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine. A recent Organic Process Research & Development article (2023) detailed a scalable, green chemistry approach using palladium-catalyzed cross-coupling reactions, which reduced waste and improved yield. This progress is particularly relevant for industrial-scale manufacturing, where cost-effectiveness and sustainability are paramount.

The compound's mechanism of action and structure-activity relationships (SAR) have also been a focal point of recent investigations. Computational modeling studies, such as those published in Bioorganic & Medicinal Chemistry Letters (2023), have provided insights into how the difluoromethyl and methoxy groups influence electronic distribution and molecular interactions. These findings are instrumental in guiding the design of derivatives with optimized pharmacological profiles.

In conclusion, 2-Amino-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806829-49-1) represents a versatile and promising scaffold in both pharmaceutical and agrochemical research. Its unique structural attributes, combined with recent synthetic and application breakthroughs, underscore its potential as a cornerstone in the development of next-generation therapeutics and crop protection agents. Future research directions may include further exploration of its derivatives and expansion into additional therapeutic areas, such as infectious diseases and neurological disorders.